Cas no 954235-93-9 (2-bromo-1-(difluoromethoxy)-4-methylbenzene)

2-bromo-1-(difluoromethoxy)-4-methylbenzene structure
954235-93-9 structure
Product Name:2-bromo-1-(difluoromethoxy)-4-methylbenzene
CAS No:954235-93-9
MF:C8H7BrF2O
MW:237.041388750076
CID:802644
PubChem ID:28602515
Update Time:2025-04-19

2-bromo-1-(difluoromethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-bromo-1-(difluoromethoxy)-4-methyl-
    • 2-bromo-1-(difluoromethoxy)-4-methylbenzene
    • 2-Bromo-1-difluoromethoxy-4-methyl-benzene
    • 954235-93-9
    • AKOS000261806
    • DTXSID10651527
    • SCHEMBL16952605
    • JSOULHSRMOUTOQ-UHFFFAOYSA-N
    • EN300-1131791
    • AT15191
    • Inchi: 1S/C8H7BrF2O/c1-5-2-3-7(6(9)4-5)12-8(10)11/h2-4,8H,1H3
    • InChI Key: JSOULHSRMOUTOQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1OC(F)F

Computed Properties

  • Exact Mass: 235.96500
  • Monoisotopic Mass: 235.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • PSA: 9.23000
  • LogP: 3.35890

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